Cas no 2309449-27-0 (Methyl 2-{[4-(4-bromophenyl)azepan-4-yl]oxy}acetate)

• Product Name: Methyl 2-{[4-(4-bromophenyl)azepan-4-yl]oxy}acetate
• CAS No: 2309449-27-0
• MF: C₁₅H₂₀BrNO₃
• MW: 342.228203773499
• CID: 6255351
• PubChem ID: 165801623
• Update Time: 2025-05-24

Methyl 2-{[4-(4-bromophenyl)azepan-4-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{[4-(4-bromophenyl)azepan-4-yl]oxy}acetate
• 2309449-27-0
• EN300-7428732
• Methyl 2-{[4-(4-bromophenyl)azepan-4-yl]oxy}acetate

• Inchi： 1S/C15H20BrNO3/c1-19-14(18)11-20-15(7-2-9-17-10-8-15)12-3-5-13(16)6-4-12/h3-6,17H,2,7-11H2,1H3
• InChI Key： IHEIIZPMNUIVQN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CCNCCC1)OCC(=O)OC

Computed Properties

• Exact Mass: 341.06266g/mol
• Monoisotopic Mass: 341.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 47.6Ų

Additional information on Methyl 2-{[4-(4-bromophenyl)azepan-4-yl]oxy}acetate

Methyl 2-{[4-(4-bromophenyl)azepan-4-yl]oxy}acetate

Methyl 2-{[4-(4-bromophenyl)azepan-4-yl]oxy}acetate (CAS No: 2309449-27-0) is a complex organic compound with a unique structure that has garnered attention in the field of organic chemistry and pharmacology. This compound is characterized by its azepane ring, a seven-membered nitrogen-containing ring, which is substituted with a bromophenyl group at the 4-position. The molecule also features an acetate ester group, making it a versatile compound with potential applications in drug design and synthesis.

The azepane ring in this compound plays a crucial role in its chemical properties. Azepane derivatives are known for their ability to form stable structures and are often used as scaffolds in medicinal chemistry. The bromophenyl group attached to the azepane ring introduces electronic and steric effects, which can influence the compound's reactivity and biological activity. Recent studies have shown that such substituents can enhance the binding affinity of molecules to specific receptors, making them promising candidates for drug development.

The methyl ester group in Methyl 2-{[4-(4-bromophenyl)azepan-4-yl]oxy}acetate adds to its functional diversity. Ester groups are commonly used in organic synthesis as protecting groups or as part of bioisosteric replacements. In this case, the ester group may facilitate further modifications or serve as a site for enzymatic cleavage, depending on the intended application.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Methyl 2-{[4-(4-bromophenyl)azepan-4-yl]oxy}acetate. Researchers have employed various strategies, including ring-closing metathesis and nucleophilic substitution reactions, to construct the azepane ring and introduce the desired substituents. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for biological testing.

From a pharmacological perspective, Methyl 2-{[4-(4-bromophenyl)azepan-4-yl]oxy}acetate has shown potential as a lead compound in drug discovery. Its structure suggests that it could act as an antagonist or agonist at various receptor sites, depending on its conformational flexibility and substituent effects. Preclinical studies have indicated that this compound may exhibit activity against certain enzymes or signaling pathways, making it a valuable tool for investigating disease mechanisms.

The bromophenyl azepane core of this molecule has also been explored in the context of CNS (central nervous system) drug development. Due to its lipophilic nature and ability to cross the blood-brain barrier, this compound could serve as a template for developing agents targeting neurological disorders. However, further research is required to fully understand its pharmacokinetic profile and safety profile.

In terms of industrial applications, Methyl 2-{[4-(4-bromophenyl)azepan-4-yl]oxy}acetate could find use in agrochemicals or specialty chemicals. Its unique structure may confer resistance to certain environmental conditions or enhance its efficacy as a pesticide or herbicide. Ongoing studies are focusing on optimizing its stability and bioavailability for such applications.

From an environmental standpoint, understanding the degradation pathways of Methyl 2-{[4-(4-bromophenyl)azepan-4-yl]oxy}acetate is crucial for assessing its impact on ecosystems. Recent research has identified microbial degradation mechanisms that could break down this compound into less harmful byproducts. These findings are essential for ensuring sustainable practices in chemical manufacturing and disposal.

In conclusion, Methyl 2-{[4-(4-bromophenyl)azepan-4-yl]oxy}acetate (CAS No: 2309449-27-0) is a multifaceted compound with significant potential across various fields. Its unique structure, combined with recent advancements in synthetic and pharmacological research, positions it as a valuable asset in both academic and industrial settings. As research continues to uncover its full range of applications, this compound is likely to play an increasingly important role in modern chemistry and medicine.